Cas no 385397-51-3 (Acetamide, N-(5-amino-1-phenyl-1H-1,2,4-triazol-3-yl)-)

• Product Name: Acetamide, N-(5-amino-1-phenyl-1H-1,2,4-triazol-3-yl)-
• CAS No: 385397-51-3
• MF: C₁₀H₁₁N₅O
• MW: 217.227240800858
• CID: 1489794
• Update Time: 2024-08-23

Acetamide, N-(5-amino-1-phenyl-1H-1,2,4-triazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(5-amino-1-phenyl-1H-1,2,4-triazol-3-yl)-
• N-(5-amino-1-phenyl-1,2,4-triazol-3-yl)acetamide

• Inchi： 1S/C10H11N5O/c1-7(16)12-10-13-9(11)15(14-10)8-5-3-2-4-6-8/h2-6H,1H3,(H3,11,12,13,14,16)
• InChI Key： LHPUTVJZYYLZDW-UHFFFAOYSA-N
• SMILES： C(NC1N=C(N)N(C2=CC=CC=C2)N=1)(=O)C

Computed Properties

• Exact Mass: 217.09653

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Melting Point: 239-241 °C(Solv: ethanol (64-17-5))
• PSA: 85.83
• pka: 12.51±0.70(Predicted)